Cas no 479639-89-9 (1-(5-chlorothiophen-2-yl)ethane-1,2-diol)

1-(5-chlorothiophen-2-yl)ethane-1,2-diol structure
479639-89-9 structure
Product Name:1-(5-chlorothiophen-2-yl)ethane-1,2-diol
CAS No:479639-89-9
MF:C6H7ClO2S
MW:178.636579751968
CID:3999036
PubChem ID:22598067
Update Time:2025-04-22

1-(5-chlorothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1-(5-chloro-2-thienyl)-
    • 1-(5-chlorothiophen-2-yl)ethane-1,2-diol
    • EN300-1678593
    • SCHEMBL5246292
    • FCJXQNNAFMUTMB-UHFFFAOYSA-N
    • 1(5-chloro-2-thienyl)-1,2-ethanediol
    • 479639-89-9
    • Inchi: 1S/C6H7ClO2S/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,8-9H,3H2
    • InChI Key: FCJXQNNAFMUTMB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(CO)O)S1

Computed Properties

  • Exact Mass: 177.9855283g/mol
  • Monoisotopic Mass: 177.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.7Ų

1-(5-chlorothiophen-2-yl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1678593-0.05g
1-(5-chlorothiophen-2-yl)ethane-1,2-diol
479639-89-9
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$587.0 2023-09-20
Enamine
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$642.0 2023-09-20
Enamine
EN300-1678593-0.5g
1-(5-chlorothiophen-2-yl)ethane-1,2-diol
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$671.0 2023-09-20
Enamine
EN300-1678593-1.0g
1-(5-chlorothiophen-2-yl)ethane-1,2-diol
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$1286.0 2023-06-04
Enamine
EN300-1678593-2.5g
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Enamine
EN300-1678593-5.0g
1-(5-chlorothiophen-2-yl)ethane-1,2-diol
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$3728.0 2023-06-04
Enamine
EN300-1678593-10.0g
1-(5-chlorothiophen-2-yl)ethane-1,2-diol
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Enamine
EN300-1678593-1g
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Enamine
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